molecular formula C13H18NO7P B8406078 Phosphinecarboxylic acid, bis(1-methylethoxy)-, 4-nitrophenyl ester, oxide CAS No. 83877-27-4

Phosphinecarboxylic acid, bis(1-methylethoxy)-, 4-nitrophenyl ester, oxide

Cat. No. B8406078
CAS RN: 83877-27-4
M. Wt: 331.26 g/mol
InChI Key: DQACQTNYLKASSY-UHFFFAOYSA-N
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Description

Phosphinecarboxylic acid, bis(1-methylethoxy)-, 4-nitrophenyl ester, oxide is a useful research compound. Its molecular formula is C13H18NO7P and its molecular weight is 331.26 g/mol. The purity is usually 95%.
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properties

CAS RN

83877-27-4

Product Name

Phosphinecarboxylic acid, bis(1-methylethoxy)-, 4-nitrophenyl ester, oxide

Molecular Formula

C13H18NO7P

Molecular Weight

331.26 g/mol

IUPAC Name

(4-nitrophenyl) di(propan-2-yloxy)phosphorylformate

InChI

InChI=1S/C13H18NO7P/c1-9(2)20-22(18,21-10(3)4)13(15)19-12-7-5-11(6-8-12)14(16)17/h5-10H,1-4H3

InChI Key

DQACQTNYLKASSY-UHFFFAOYSA-N

Canonical SMILES

CC(C)OP(=O)(C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])OC(C)C

Origin of Product

United States

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